Cas no 1807185-12-1 (Ethyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate)

• Product Name: Ethyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate
• CAS No: 1807185-12-1
• MF: C₁₂H₁₀ClF₂NO₂
• MW: 273.663109302521
• CID: 4947543
• Update Time: 2025-06-13

Ethyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate

• Inchi： 1S/C12H10ClF2NO2/c1-2-18-12(17)7-3-8(6-16)10(5-13)9(4-7)11(14)15/h3-4,11H,2,5H2,1H3
• InChI Key： NPHAWHRHVVODHK-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(C(=O)OCC)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate

Ethyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate (CAS No. 1807185-12-1): A Comprehensive Overview

Ethyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate, identified by its CAS number 1807185-12-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications.

The molecular formula of Ethyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate is C₁₁H₇ClF₂NO₄, reflecting its intricate composition. The presence of a benzoate ester group, a chloromethyl moiety, a cyano group, and a difluoromethyl group contributes to its diverse reactivity and potential utility in synthetic chemistry. These functional groups not only influence its chemical properties but also open up numerous possibilities for its application in drug design and synthesis.

In recent years, there has been growing interest in the development of novel compounds that can serve as intermediates in the synthesis of bioactive molecules. Ethyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate has emerged as a valuable building block in this context. Its structural features make it particularly suitable for constructing more complex molecules with enhanced pharmacological properties. For instance, the chloromethyl group can undergo nucleophilic substitution reactions, allowing for the introduction of various substituents at this position. This versatility is highly advantageous in medicinal chemistry, where precise control over molecular structure is crucial for achieving desired biological activity.

The cyano group in Ethyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate also plays a significant role in its chemical behavior. Cyano groups are known to be versatile handles in organic synthesis, capable of participating in various transformations such as reduction to amine groups or substitution reactions. This reactivity makes it an attractive feature for designing molecules with specific functionalities. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a common moiety in drug candidates.

Recent studies have highlighted the potential of Ethyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate in the development of novel therapeutic agents. Researchers have explored its use as an intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer progression and inflammation. The benzoate ester group provides a scaffold for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

The difluoromethyl group, in particular, has been extensively studied for its ability to improve pharmacokinetic properties of drug candidates. It enhances lipophilicity and metabolic stability while maintaining good solubility, making it an ideal choice for designing orally active compounds. In addition, the chloromethyl group can be used to introduce polar functional groups or linkers, further expanding the scope of possible applications.

In academic research, Ethyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate has been utilized in various synthetic protocols. Its unique structure allows for diverse synthetic strategies, including cross-coupling reactions, nucleophilic substitutions, and cyclizations. These reactions are fundamental to constructing complex organic molecules and are widely used in both academic and industrial settings.

The compound's applicability extends beyond pharmaceuticals into other areas such as agrochemicals and materials science. The presence of multiple functional groups makes it a versatile intermediate for synthesizing a wide range of derivatives with different properties. For instance, modifications at the chloromethyl or cyano positions can lead to compounds with enhanced biological activity or improved physical properties.

The synthesis of Ethyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations are often employed to construct the desired molecular framework efficiently.

In conclusion, Ethyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate (CAS No. 1807185-12-1) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its complex structure and diverse functional groups make it a valuable tool for chemists working on drug discovery and synthetic chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow further.